Cas no 885274-15-7 ((2-(2-Bromophenyl)oxazol-4-yl)methanamine hydrochloride)

• Product Name: (2-(2-Bromophenyl)oxazol-4-yl)methanamine hydrochloride
• CAS No: 885274-15-7
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• CID: 711107
• PubChem ID: 65289403
• Update Time: 2025-07-19

(2-(2-Bromophenyl)oxazol-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolemethanamine,2-(2-bromophenyl)-
• 2-(2-bromophenyl)-N-methyl-1,3-oxazol-4-amine
• 2-(2-BROMO-PHENYL)-OXAZOL-4-YL-METHYLAMINE
• 2-(2-BROMOPHENYL)OXAZOL-4-YL-METHYLAMINE,
• (2-(2-Bromophenyl)oxazol-4-yl)methanamine
• 2-(2-bromophenyl)-oxazol-4-yl-methylamine
• 4-Oxazolemethanamine,2-(2-bromophenyl)
• C-[2-(2-BROMO-PHENYL)-OXAZOL-4-YL]-METHYLAMINE
• 1-[2-(2-BROMOPHENYL)-1,3-OXAZOL-4-YL]METHANAMINE
• FT-0767374
• AKOS014624170
• [2-(2-BROMOPHENYL)-1,3-OXAZOL-4-YL]METHANAMINE
• A862033
• 885274-15-7
• 4-Oxazolemethanamine, 2-(2-bromophenyl)-
• DB-077570
• 2-(2-BROMOPHENYL)-4-OXAZOLEMETHANAMINE
• (2-(2-Bromophenyl)oxazol-4-yl)methanamine hydrochloride

• Inchi： 1S/C10H9BrN2O/c11-9-4-2-1-3-8(9)10-13-7(5-12)6-14-10/h1-4,6H,5,12H2
• InChI Key： BQLZVHZBEXKIGJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=NC(=CO1)CN

Computed Properties

• Exact Mass: 251.99000
• Monoisotopic Mass: 251.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3

Experimental Properties

• PSA: 52.05000
• LogP: 3.26310